Cas no 137129-98-7 (6-chloro-2-methylpyridine-3-carboxylic acid)

• Product Name: 6-chloro-2-methylpyridine-3-carboxylic acid
• CAS No: 137129-98-7
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD09842452
• CID: 823526
• PubChem ID: 46223839
• Update Time: 2025-09-28

6-chloro-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-methylnicotinic acid
• 6-chloro-2-methylpyridine-3-carboxylic acid
• 3-PYRIDINECARBOXYLIC ACID, 6-CHLORO-2-METHYL-
• 6-chloro-2-methyl-3-pyridinecarboxylic acid
• 2-methyl-6-chloronicotinic acid
• SGHDEIVHYSOLRC-UHFFFAOYSA-N
• BCP14859
• AB53710
• SY022648
• AB0039164
• ST24029725
• Y6583
• DTXSID60673138
• AKOS006310448
• AG-0216
• EN300-93422
• Z1198234546
• MFCD09842452
• Chloro-2-methylnicotinic acid
• SCHEMBL398966
• 6-Chloro-2-methylnicotinicacid
• 137129-98-7
• DB-359401
• CS-W006084

• MDL： MFCD09842452
• Inchi： 1S/C7H6ClNO2/c1-4-5(7(10)11)2-3-6(8)9-4/h2-3H,1H3,(H,10,11)
• InChI Key： SGHDEIVHYSOLRC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(C)=N1

Computed Properties

• Exact Mass: 171.00900
• Monoisotopic Mass: 171.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.7

Experimental Properties

• Density: 1.390±0.06 g/cm3 (20 ºC 760 Torr)
• PSA: 50.19000
• LogP: 1.74160